Cas no 2091653-82-4 (2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile)
2091653-82-4 structure
Product Name:2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
CAS No:2091653-82-4
MF:C11H8N4O
MW:212.207421302795
CID:5722943
PubChem ID:121213531
Update Time:2023-10-26
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- starbld0036024
- 2091653-82-4
- AKOS026724000
- 2-(4-formyl-3-pyridin-2-ylpyrazol-1-yl)acetonitrile
- 2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
- F2198-5063
- 1H-Pyrazole-1-acetonitrile, 4-formyl-3-(2-pyridinyl)-
-
- Inchi: 1S/C11H8N4O/c12-4-6-15-7-9(8-16)11(14-15)10-3-1-2-5-13-10/h1-3,5,7-8H,6H2
- InChI Key: GVISUASOWWUKFJ-UHFFFAOYSA-N
- SMILES: O=CC1=CN(CC#N)N=C1C1C=CC=CN=1
Computed Properties
- Exact Mass: 212.06981089g/mol
- Monoisotopic Mass: 212.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 457.6±45.0 °C(Predicted)
- pka: 0.70±0.19(Predicted)
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F176626-100mg |
2-(4-formyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F176626-500mg |
2-(4-formyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | F176626-1g |
2-(4-formyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F2198-5063-0.25g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-5063-0.5g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-5063-1g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-5063-2.5g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-5063-5g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-5063-10g |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile |
2091653-82-4 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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